Cas no 131288-11-4 ((R)-2-Benzylpiperazine)

(R)-2-Benzylpiperazine structure
(R)-2-Benzylpiperazine structure
Product Name:(R)-2-Benzylpiperazine
CAS No:131288-11-4
MF:C11H16N2
MW:176.258142471313
MDL:MFCD09954327
CID:836512
PubChem ID:18648853
Update Time:2025-04-19

(R)-2-Benzylpiperazine Chemical and Physical Properties

Names and Identifiers

    • (R)-2-Benzylpiperazine
    • (2R)-2-BENZYLPIPERAZINE
    • (R)-2-BENZYL-PIPERAZINE
    • Piperazine, 2-(phenylmethyl)-, (2R)- (9CI)
    • (R)-2-BENZYL-PIPERAZINE 2HCl
    • (R)-2-Benzylpiperazinedihydrochloride
    • DTXSID20595362
    • AKOS015836391
    • SCHEMBL3495180
    • 131288-11-4
    • RITMXTLCKYLIKW-LLVKDONJSA-N
    • (R)-2-benzyl-piperazine, AldrichCPR
    • 2-(R)-benzyl-piperazine
    • CS-0444566
    • MDL： MFCD09954327
    • Inchi： 1S/C11H16N2/c1-2-4-10(5-3-1)8-11-9-12-6-7-13-11/h1-5,11-13H,6-9H2/t11-/m1/s1
    • InChI Key： RITMXTLCKYLIKW-LLVKDONJSA-N
    • SMILES： N1CCNC[C@H]1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 176.13148
  • Monoisotopic Mass: 176.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 24.1A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 0.996
  • Boiling Point: 293°C at 760 mmHg
  • Flash Point: 165.8°C
  • Refractive Index: 1.526
  • PSA: 24.06
  • LogP: 1.44810

(R)-2-Benzylpiperazine Pricemore >>

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